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Compound of Interest

Compound Name: Sirolimus

Cat. No.: B549165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sirolimus, also known as rapamycin, is a macrolide compound isolated from the bacterium

Streptomyces hygroscopicus. It is a potent and specific inhibitor of the mammalian target of

rapamycin (mTOR), a serine/threonine kinase that is a central regulator of cell growth,

proliferation, metabolism, and survival.[1][2] By forming a complex with the intracellular protein

FK-binding protein 12 (FKBP12), sirolimus allosterically inhibits mTOR Complex 1 (mTORC1).

[3][4] This inhibition leads to a G1/S phase cell cycle arrest and the induction of autophagy in

sensitive cell lines.[1] Due to its potent immunosuppressive and anti-proliferative properties,

sirolimus is widely used in both clinical settings to prevent organ transplant rejection and in

research to study cellular signaling pathways.

These application notes provide detailed protocols for the preparation, storage, and use of

sirolimus stock solutions in cell culture applications.

Quantitative Data Summary
For consistent and reproducible experimental results, it is crucial to start with accurately

prepared and stored stock solutions. The following table summarizes key quantitative data for

the preparation of sirolimus stock solutions.
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Parameter Value Source(s)

Molecular Weight 914.2 g/mol

Solubility in DMSO Up to 200 mg/mL

Solubility in Ethanol Up to 50 mg/mL

Water Solubility
Very poorly soluble (estimated

5-20 µM)

Typical Stock Solution

Concentration
1-100 mM in DMSO

Typical Working Concentration 0.1 nM - 1 µM

IC50 for mTORC1 Inhibition ~0.1 nM in HEK293 cells

Storage of Solid Compound
-20°C, stable for at least 12

months

Storage of Stock Solution (in

DMSO)

-20°C or -80°C; avoid freeze-

thaw cycles

Stability of Aqueous Solutions
Do not store for more than one

day

Experimental Protocols
Materials

Sirolimus (powder form)

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol (optional, for alternative solvent)

Sterile microcentrifuge tubes or vials

Sterile, filtered pipette tips

Vortex mixer
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Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Sirolimus Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of sirolimus in DMSO, a

commonly used concentration for cell culture experiments.

Pre-weighing Preparation: Before handling sirolimus powder, ensure you are wearing

appropriate PPE. Sirolimus is a potent compound and should be handled with care.

Weighing Sirolimus: Accurately weigh out 1 mg of sirolimus powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of sirolimus (MW

= 914.17 g/mol ), the required volume of DMSO can be calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 914.17 g/mol )) * 1,000,000 µL/L ≈ 109.4 µL

Dissolving Sirolimus: Add 109.4 µL of sterile, cell culture grade DMSO to the

microcentrifuge tube containing the sirolimus powder.

Ensuring Complete Dissolution: Vortex the tube thoroughly until the sirolimus is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C

for long-term storage. When stored properly, the stock solution in DMSO is stable for several

months.

Protocol for Diluting Sirolimus Stock Solution to a
Working Concentration
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This protocol outlines the steps to dilute the 10 mM stock solution to a final working

concentration of 100 nM in cell culture medium.

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM sirolimus stock solution at

room temperature.

Serial Dilution (Intermediate Dilution): To avoid pipetting very small volumes, it is

recommended to perform a serial dilution. For example, first, prepare a 100 µM intermediate

solution by diluting 1 µL of the 10 mM stock solution into 99 µL of sterile cell culture medium.

Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture

medium to achieve the desired final concentration. For a final concentration of 100 nM in 10

mL of medium, add 10 µL of the 100 µM intermediate solution.

Mixing: Gently mix the medium containing sirolimus before adding it to the cells.

Control Group: For the vehicle control, add the same volume of DMSO (the solvent for

sirolimus) to the cell culture medium as was used for the sirolimus-treated cells. This is

crucial as DMSO can have effects on cell behavior.

Visualizations
Experimental Workflow for Sirolimus Stock Solution
Preparation
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Caption: Workflow for preparing and storing sirolimus stock solution.

Sirolimus and the mTOR Signaling Pathway
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Caption: Sirolimus inhibits the mTORC1 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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